Bpdpve
Bpdpve
Brand Name:
Vulcanchem
CAS No.:
110771-17-0
VCID:
VC20754263
InChI:
InChI=1S/C29H37N3O6/c1-19(2)24(27(35)37-6)32-26(34)22(17-20-13-9-7-10-14-20)30-25(33)23(18-21-15-11-8-12-16-21)31-28(36)38-29(3,4)5/h7-17,19,23-24H,18H2,1-6H3,(H,30,33)(H,31,36)(H,32,34)/b22-17-
SMILES:
CC(C)C(C(=O)OC)NC(=O)C(=CC1=CC=CC=C1)NC(=O)C(CC2=CC=CC=C2)NC(=O)OC(C)(C)C
Molecular Formula:
C29H37N3O6
Molecular Weight:
523.6 g/mol
Bpdpve
CAS No.: 110771-17-0
Cat. No.: VC20754263
Molecular Formula: C29H37N3O6
Molecular Weight: 523.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 110771-17-0 |
|---|---|
| Molecular Formula | C29H37N3O6 |
| Molecular Weight | 523.6 g/mol |
| IUPAC Name | methyl 3-methyl-2-[[(Z)-2-[[2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoyl]amino]-3-phenylprop-2-enoyl]amino]butanoate |
| Standard InChI | InChI=1S/C29H37N3O6/c1-19(2)24(27(35)37-6)32-26(34)22(17-20-13-9-7-10-14-20)30-25(33)23(18-21-15-11-8-12-16-21)31-28(36)38-29(3,4)5/h7-17,19,23-24H,18H2,1-6H3,(H,30,33)(H,31,36)(H,32,34)/b22-17- |
| Standard InChI Key | DYCVSWARECFBGS-UHFFFAOYSA-N |
| Isomeric SMILES | CC(C)C(C(=O)OC)NC(=O)/C(=C/C1=CC=CC=C1)/NC(=O)C(CC2=CC=CC=C2)NC(=O)OC(C)(C)C |
| SMILES | CC(C)C(C(=O)OC)NC(=O)C(=CC1=CC=CC=C1)NC(=O)C(CC2=CC=CC=C2)NC(=O)OC(C)(C)C |
| Canonical SMILES | CC(C)C(C(=O)OC)NC(=O)C(=CC1=CC=CC=C1)NC(=O)C(CC2=CC=CC=C2)NC(=O)OC(C)(C)C |
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